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Compound of Interest

Compound Name: Fudapirine

Cat. No.: B11927677

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Fudapirine is a compound for research use only and has not been fully validated
for medical applications.[1] Comprehensive safety and toxicity data are not publicly available.
The following guidance is based on general laboratory safety principles for handling novel
chemical compounds with unknown hazards. Always consult your institution's Environmental
Health and Safety (EHS) department for specific protocols and requirements.

l. Personal Protective Equipment (PPE)

Given the limited information on the toxicological properties of Fudapirine, a cautious
approach is necessary. The following PPE is recommended to minimize exposure.
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PPE Component Specification Rationale

Provides a barrier against skin
Hand Protection Nitrile gloves contact. Double gloving is
recommended.

Safety glasses with side
Protects eyes from splashes

Eye Protection shields or chemical splash

and aerosols.
goggles
] Prevents contamination of

Body Protection Laboratory coat ]
personal clothing.
Recommended when handling
the powder form to prevent

) ) ] ] inhalation. The necessity of
Respiratory Protection N95 respirator or higher

respiratory protection should
be determined by a risk

assessment.

Il. Operational Plan for Handling Fudapirine

This step-by-step guide provides a framework for the safe handling of Fudapirine in a
laboratory setting.

[EEN

. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.

Ensure that a safety shower and eyewash station are readily accessible.

Gather all necessary materials and equipment before starting work.

Prepare a designated waste container for Fudapirine-contaminated materials.

2. Handling and Personal Protective Equipment (PPE):

Wear the appropriate PPE as outlined in the table above.
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Avoid direct contact with the skin, eyes, and clothing.

When handling the solid form, take care to avoid generating dust.

If preparing solutions, add the solid to the solvent slowly to prevent splashing.
. In Case of a Spill:

Evacuate the immediate area.

Alert your supervisor and your institution's EHS department.

If trained to do so, clean the spill using appropriate absorbent materials and cleaning agents,
while wearing appropriate PPE.

All materials used for spill cleanup should be disposed of as hazardous waste.
. Decontamination and Cleaning:

Wipe down all surfaces and equipment that may have come into contact with Fudapirine
using an appropriate solvent (e.g., 70% ethanol), followed by a cleaning agent.

Dispose of all cleaning materials as hazardous waste.

lll. Disposal Plan

Dispose of all Fudapirine waste, including empty containers, unused material, and
contaminated consumables, in accordance with local, state, and federal regulations.

e Solid Waste: Collect in a clearly labeled, sealed container.
e Liquid Waste: Collect in a compatible, sealed, and clearly labeled waste container.

» Sharps: Any needles or other sharps used for handling Fudapirine solutions should be
disposed of in a designated sharps container.

Consult your institution's EHS department for specific disposal procedures.
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IV. Chemical and Physical Properties of Fudapirine

The following data for Fudapirine is available from public sources.

Property Value Source

Molecular Formula C34H33CIN202 MedChemExpress[1]
Molecular Weight 537.09 g/mol MedChemExpress|[1]
CAS Number 1859978-72-5 MedChemExpress[1]

(1R,2S)-1-[5-(4-
chlorophenyl)-2-methoxy-3-
IUPAC Name pyridinyl]-4-(dimethylamino)-2-  PubChem][2]
naphthalen-1-yl-1-
phenylbutan-2-ol

Synonyms Sudapyridine, WX-081 PubChem][2]

V. Workflow for Safe Handling of Fudapirine

Post-Handling
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Caption: Logical workflow for the safe handling of Fudapirine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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